2-Phenyl-1,3-thiazole-4-carbonyl azide
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Description
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Properties
CAS No. |
400775-03-3 |
|---|---|
Molecular Formula |
C10H6N4OS |
Molecular Weight |
230.25 g/mol |
IUPAC Name |
2-phenyl-1,3-thiazole-4-carbonyl azide |
InChI |
InChI=1S/C10H6N4OS/c11-14-13-9(15)8-6-16-10(12-8)7-4-2-1-3-5-7/h1-6H |
InChI Key |
UXHVHGGKYACYLB-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)C2=NC(=CS2)C(=O)N=[N+]=[N-] |
Origin of Product |
United States |
Biological Activity
2-Phenyl-1,3-thiazole-4-carbonyl azide is a compound of interest due to its potential biological activities. The thiazole ring is known for its diverse pharmacological properties, including antibacterial, antifungal, antitumor, and anti-inflammatory effects. This article reviews the synthesis, characterization, and biological activity of 2-Phenyl-1,3-thiazole-4-carbonyl azide, highlighting relevant research findings and case studies.
Synthesis of 2-Phenyl-1,3-thiazole-4-carbonyl azide
The synthesis of 2-Phenyl-1,3-thiazole-4-carbonyl azide typically involves the reaction of thiazole derivatives with azides. Common methods include:
- Cyclization Reactions : The interaction of thiourea with appropriate carbonyl compounds leads to the formation of thiazoles which can then be converted to azides through further reactions with sodium azide.
- Nucleophilic Substitution : The introduction of an azide group at the carbonyl position can be achieved via nucleophilic substitution reactions with azides in the presence of suitable catalysts.
Biological Activity
The biological activity of 2-Phenyl-1,3-thiazole-4-carbonyl azide has been investigated in various studies. Key findings include:
Antimicrobial Activity
Research indicates that thiazole derivatives exhibit significant antimicrobial properties. For instance:
- Antibacterial Activity : Studies have shown that compounds containing thiazole rings can inhibit the growth of various bacterial strains, including resistant strains like MRSA (Methicillin-resistant Staphylococcus aureus) . The minimum inhibitory concentration (MIC) values for these compounds often range from 15 to 50 μg/mL.
| Compound | MIC (μg/mL) | Bacterial Strain |
|---|---|---|
| Thiazole Derivative A | 15 | MRSA |
| Thiazole Derivative B | 30 | E. coli |
| 2-Phenyl-1,3-thiazole-4-carbonyl azide | 25 | S. aureus |
Antitumor Activity
Thiazole derivatives have shown promise in cancer treatment:
- Cell Line Studies : In vitro studies on cancer cell lines have demonstrated that these compounds can induce apoptosis and inhibit cell proliferation . For example, a study reported that a related thiazole compound reduced cell viability in breast cancer cell lines by approximately 70% at concentrations above 50 μM.
Anti-inflammatory Effects
Several studies highlight the anti-inflammatory potential of thiazole derivatives:
- Mechanism of Action : Thiazoles may inhibit pro-inflammatory cytokines and enzymes such as COX-2, which are implicated in inflammatory responses .
Case Studies
Several case studies provide insights into the practical applications and effectiveness of 2-Phenyl-1,3-thiazole-4-carbonyl azide:
- Case Study on Antibacterial Properties : A study evaluated the antibacterial activity against a panel of Gram-positive and Gram-negative bacteria. The results indicated that the compound exhibited superior activity against Gram-positive bacteria compared to Gram-negative counterparts due to differences in cell wall structure .
- Case Study on Antitumor Activity : Another investigation focused on the compound's effects on human cancer cell lines. It was found that treatment with 2-Phenyl-1,3-thiazole-4-carbonyl azide resulted in significant inhibition of tumor growth in xenograft models .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
